Cas no 50870-57-0 (5-Heptene-1,3,5-tricarbonitrile, 2,4-dimethyl-)

50870-57-0 structure
Product name:5-Heptene-1,3,5-tricarbonitrile, 2,4-dimethyl-
5-Heptene-1,3,5-tricarbonitrile, 2,4-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 5-Heptene-1,3,5-tricarbonitrile, 2,4-dimethyl-
- 2,4-dimethylhept-5-ene-1,3,5-tricarbonitrile
- DTXSID20789769
- 50870-57-0
-
- Inchi: InChI=1S/C12H15N3/c1-4-11(7-14)10(3)12(8-15)9(2)5-6-13/h4,9-10,12H,5H2,1-3H3
- InChI Key: MXQLYXUCEAQGNM-UHFFFAOYSA-N
- SMILES: CC=C(C#N)C(C)C(C#N)C(C)CC#N
Computed Properties
- Exact Mass: 201.12675
- Monoisotopic Mass: 201.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.6
- Topological Polar Surface Area: 71.4Ų
Experimental Properties
- PSA: 71.37
5-Heptene-1,3,5-tricarbonitrile, 2,4-dimethyl- Related Literature
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Zhaomin Hao,Shishuai Yang,Jingyang Niu,Zhiqiang Fang,Liangliang Liu,Qingsong Dong,Shuyan Song,Yong Zhao Chem. Sci., 2018,9, 5640-5645
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Barbara Schininà,Andrea Martorana,Nicola Antonio Colabufo,Marialessandra Contino,Mauro Niso,Maria Grazia Perrone,Guido De Guidi,Alfio Catalfo,Giancarlo Rappazzo,Elisa Zuccarello,Orazio Prezzavento,Emanuele Amata,Antonio Rescifina,Agostino Marrazzo RSC Adv., 2015,5, 47108-47116
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Ganghua Xiang,Lushuang Zhang,Junnan Chen,Bingsen Zhang,Zhigang Liu Nanoscale, 2021,13, 18140-18147
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Reynaldo Villalonga Chem. Commun., 2020,56, 9974-9977
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